Cas no 3604-44-2 ( )

  structure
  structure
Product name: 
CAS No:3604-44-2
MF:C17H10OS
MW:262.325703144073
CID:920951
PubChem ID:289128

  Chemical and Physical Properties

Names and Identifiers

    • benzo[c]thioxanthen-7-one
    • 7H-benz< c> thioxanthen-7-one
    • 7h-benzo[c]thioxanthen-7-one
    • 7H-Benzo< c> thioxanthen-7-on
    • AC1L6AZY
    • AC1Q6E8Y
    • AG-J-80967
    • AR-1H3501
    • Benzo[c]thioxanthen-7-on
    • Benzo< c> thioxanthon
    • CTK4H5779
    • NSC150772
    • 3604-44-2
    • SCHEMBL13226080
    • DTXSID50302384
    • NSC-150772
    • &nbsp;
    • Inchi: InChI=1S/C17H10OS/c18-16-13-7-3-4-8-15(13)19-17-12-6-2-1-5-11(12)9-10-14(16)17/h1-10H
    • InChI Key: XKMLABXCQMJTGF-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC3=C2SC4=CC=CC=C4C3=O

Computed Properties

  • Exact Mass: 262.0453
  • Monoisotopic Mass: 262.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
  • XLogP3: 4.8

Experimental Properties

  • PSA: 17.07
  • LogP: 4.56790

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